3,5-dimethyl-1-(phenylsulfonyl)-1H-pyrazole

• IUPAC Name: 1-(benzenesulfonyl)-3,5-dimethylpyrazole
• InChI: InChI=1S/C11H12N2O2S/c1-9-8-10(2)13(12-9)16(14,15)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key: GNURERHDVMTODN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1S(=O)(=O)C2=CC=CC=C2)C
• Molecular Formula: C11H12N2O2S
• DSSTOX Substance ID: DTXSID001261116
• Molecular Weight: 236.29 g/mol
• Solubility: 7.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 13658-68-9

Description

3,5-dimethyl-1-(phenylsulfonyl)-1H-pyrazole is a useful research compound. Its molecular formula is C11H12N2O2S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Reactivity and Synthesis of Derivatives : One study involved the reactivity of 3,5-dinitro-4-(phenylsulfonyl)pyrazole, a related compound, in nucleophilic substitution reactions. The research provided insights into the chemical behavior and potential for creating diverse derivatives of such compounds (Vatsadze et al., 2012).

• Antimicrobial Applications : Novel pyrazolopyrimidine derivatives incorporating the phenylsulfonyl group were synthesized and evaluated for their antimicrobial properties. Some derivatives demonstrated activity surpassing that of reference drugs, indicating the potential for developing new antimicrobial agents (Alsaedi et al., 2019).

• Catalysis and Synthesis Under Specific Conditions : The synthesis of 3,5-dimethyl-1-(3-phenylpropyl)-1H-pyrazole was studied under solid–liquid phase transfer catalysis conditions assisted by ultrasound application. This research highlights the use of such compounds in facilitating and optimizing chemical reactions (Wang et al., 2015).

• Synthesis and Bioactivities of Pyrazole Derivatives : A series of 1H-pyrazole derivatives bearing an aryl sulfonate moiety were synthesized and evaluated for their anti-inflammatory and antimicrobial activities. The study indicates the therapeutic potential of such derivatives (Kendre et al., 2013).

• Electrocatalyzed Reactions : Research on the electrocatalyzed N–N coupling and ring cleavage reaction of 3,5-dimethyl-1H-pyrazole demonstrated the production of new heterocyclic compounds. This opens avenues for the synthesis of complex molecules using electrochemical methods (Zandi et al., 2021).

• Ionic Liquids and Catalytic Activity : Novel ionic liquids derived from 3,5-dimethyl-1H-pyrazole were synthesized and evaluated for their catalytic efficiency in synthesizing 1H-pyrazolo[1,2-b]phthalazine-5,10-diones. These findings suggest applications in catalysis and material science (Vafaee et al., 2021).

• Microwave-assisted Synthesis and Antimicrobial Activities : A novel methodology for synthesizing pyrazoles and pyrazolo[3,4-d]pyridazines linked to a diaryl sulfone moiety was developed. The synthesized compounds exhibited promising antimicrobial activities, indicating potential pharmaceutical applications (Mady et al., 2016).

• Metallomacrocyclic Complexes and Supramolecular Networks : Studies on Pd(II) complexes based on hybrid pyrazole sulfoxide/sulfone ligands explored their contribution to supramolecular networks. This has implications for material science and molecular engineering (León et al., 2013).